Cas no 62756-00-7 (2-Benzofurancarboxylic acid, 3-hydroxy-6-methyl-, ethyl ester)

2-Benzofurancarboxylic acid, 3-hydroxy-6-methyl-, ethyl ester structure
62756-00-7 structure
Product Name:2-Benzofurancarboxylic acid, 3-hydroxy-6-methyl-, ethyl ester
CAS No:62756-00-7
MF:C12H12O4
MW:220.221283912659
CID:432435
PubChem ID:71383057
Update Time:2025-04-19

2-Benzofurancarboxylic acid, 3-hydroxy-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 3-hydroxy-6-methyl-, ethyl ester
    • ethyl 3-hydroxy-6-methyl-1-benzofuran-2-carboxylate
    • 62756-00-7
    • Ethyl 3-hydroxy-6-methylbenzofuran-2-carboxylate
    • DTXSID90805405
    • Inchi: 1S/C12H12O4/c1-3-15-12(14)11-10(13)8-5-4-7(2)6-9(8)16-11/h4-6,13H,3H2,1-2H3
    • InChI Key: UWCYZPMZZBVJPF-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C2C=CC(C)=CC1=2)O

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67
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